Cas no 73076-82-1 ( )

• Product Name: &nbsp
• CAS No: 73076-82-1
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 977775
• PubChem ID: 24191092
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(anilinomethyl)phenol
• 73076-82-1
• NSC-119548
• 2-((Phenylamino)methyl)phenol hydrochloride
• NSC119548
• DTXSID50993837
• 2-(Anilinomethyl)phenol--hydrogen chloride (1/1)
• SCHEMBL11833104
•  

• Inchi： 1S/C13H13NO.ClH/c15-13-9-5-4-6-11(13)10-14-12-7-2-1-3-8-12;/h1-9,14-15H,10H2;1H
• InChI Key： FSWDNSQWDRFFEE-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC=CC=1CNC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26
• LogP: 3.87930